Acetamide, N-methyl-N-(4-(1-pyrrolidinyl)-2-butynyl)-

• CAS No.: 3854-05-5
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: N-methyl-N-(4-pyrrolidin-1-ylbut-2-ynyl)acetamide
• InChI: InChI=1S/C11H18N2O/c1-11(14)12(2)7-3-4-8-13-9-5-6-10-13/h5-10H2,1-2H3
• InChI Key: HWYHDWGGACRVEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC#CCN1CCCC1

Description

Acetamide, N-methyl-N-(4-(1-pyrrolidinyl)-2-butynyl)- is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide, N-methyl-N-(4-(1-pyrrolidinyl)-2-butynyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide, N-methyl-N-(4-(1-pyrrolidinyl)-2-butynyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a solution containing 13.0 g. (0.12 mole) of N-methyl-N-propargylacetamide, 5.8 g. of paraformaldehyde, 10.5 g. (0.15 mole) of pyrrolidine and a trace of cuprous chloride in 80 ml. of dioxane was refluxed for 5 hrs. and allowed to stand overnight. The mixture was filtered remaining oil was distilled and redistilled giving N-methyl-N-(4-pyrrolidino-2-butynyl)acetamide, boiling at 120° C. at 0.03 mm.